Cas no 1805270-14-7 (2-Amino-4,5-bis(trifluoromethyl)benzoic acid)

• Product Name: 2-Amino-4,5-bis(trifluoromethyl)benzoic acid
• CAS No: 1805270-14-7
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4982581
• Update Time: 2023-08-24

2-Amino-4,5-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-bis(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)4-1-3(7(17)18)6(16)2-5(4)9(13,14)15/h1-2H,16H2,(H,17,18)
• InChI Key： FHBZZCBDPCXXFX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3